(2Z)-2-(1,3-benzoxazol-2-yl)-3-(3-chlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one

• Molecular Formula: C23H16ClNO2
• Molecular Weight: 373.8 g/mol
• IUPAC Name: (Z)-2-(1,3-benzoxazol-2-yl)-3-(3-chlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C23H16ClNO2/c1-15-9-11-17(12-10-15)22(26)19(14-16-5-4-6-18(24)13-16)23-25-20-7-2-3-8-21(20)27-23/h2-14H,1H3/b19-14+
• InChI Key: QHMYKUHZWGZSRE-XMHGGMMESA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)/C(=C\C2=CC(=CC=C2)Cl)/C3=NC4=CC=CC=C4O3
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C(=CC2=CC(=CC=C2)Cl)C3=NC4=CC=CC=C4O3

Description

The compound (2Z)-2-(1,3-benzoxazol-2-yl)-3-(3-chlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one (hereafter referred to as Compound A) is a synthetic enone derivative featuring a benzoxazole heterocycle, a 3-chlorophenyl group, and a 4-methylphenyl substituent. The benzoxazole ring provides rigidity and π-conjugation, while the halogenated and alkylated aryl groups modulate lipophilicity and intermolecular interactions. This structural framework is common in medicinal chemistry, where such motifs are explored for antimicrobial, anticancer, and optoelectronic applications .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares Compound A with five analogs identified in the literature, focusing on structural variations, molecular properties, and inferred functional implications.

Structural and Molecular Comparisons

Compound Name	Heterocycle	Substituents (Positions)	Molecular Formula	Molar Mass (g/mol)	Key Features
Compound A	Benzoxazol-2-yl	3-Cl-C₆H₄, 4-Me-C₆H₄	C₂₆H₁₈ClNO₂	~409.89*	Z-configuration; benzoxazole enhances π-stacking; Cl and Me groups modulate lipophilicity.
(2Z)-2-Benzoxazol-2-yl-3-(4-isopropylphenyl)-1-(4-methylphenyl)prop-2-en-1-one	Benzoxazol-2-yl	4-isoPr-C₆H₄, 4-Me-C₆H₄	C₂₆H₂₂NO₂	381.47	Bulkier isoPr substituent increases steric hindrance; reduced halogen content.
(Z)-3-(4-Cl-C₆H₄)-1-(2,4-F₂-C₆H₃)-2-(1,2,4-triazol-1-yl)prop-2-en-1-one	Triazol-1-yl	4-Cl-C₆H₄, 2,4-F₂-C₆H₃	C₁₇H₁₁ClF₂N₃O	~349.70	Triazole introduces H-bonding potential; fluorinated groups enhance electronegativity.
(2Z)-1-(4-Cl-C₆H₄)-3-(2,4-Cl₂-C₆H₃)-2-(triazol-1-yl)prop-2-en-1-one	Triazol-1-yl	4-Cl-C₆H₄, 2,4-Cl₂-C₆H₃	C₁₇H₁₀Cl₃N₃O	378.64	Higher Cl content increases lipophilicity; potential for halogen bonding.
6-((4-Cl-C₆H₄)(C₆H₅)CH)-3-Me-benzoxazol-2(3H)-one	Benzoxazol-2-one	4-Cl-C₆H₄, C₆H₅, Me	C₂₀H₁₆ClNO₂	337.80	Benzoxazolone core with reduced conjugation; chlorophenyl enhances stability.

*Estimated based on analogous structures.

Functional Implications of Structural Variations

Triazole (): Offers hydrogen-bonding sites (N–H), which may improve solubility and target engagement in biological systems.

Halogen Substituents :

• 3-Chlorophenyl (Compound A): Moderate lipophilicity (ClogP ~4.2*), balancing membrane permeability and aqueous solubility.
• 2,4-Dichlorophenyl (): Higher ClogP (~5.1*) increases membrane affinity but may reduce solubility.
• Fluorinated Analogs (): Fluorine’s electronegativity enhances metabolic stability and dipole interactions.

4-Isopropylphenyl (): Bulkier substituent may hinder crystal packing or enzyme binding.